Cas no 162921-60-0 (Trisiloxane, 1,1,1,3,5,5,5-heptamethyl-3-[2-(trimethoxysilyl)ethyl]-)

• Product Name: Trisiloxane, 1,1,1,3,5,5,5-heptamethyl-3-[2-(trimethoxysilyl)ethyl]-
• CAS No: 162921-60-0
• MF: C₁₂H₃₄O₅Si₄
• MW: 370.737368106842
• CID: 1346116
• PubChem ID: 71353837
• Update Time: 2025-04-20

Trisiloxane, 1,1,1,3,5,5,5-heptamethyl-3-[2-(trimethoxysilyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Trisiloxane, 1,1,1,3,5,5,5-heptamethyl-3-[2-(trimethoxysilyl)ethyl]-
• trimethoxy-[2-[methyl-bis(trimethylsilyloxy)silyl]ethyl]silane
• 162921-60-0
• DTXSID00778550
• 1,1,1,3,5,5,5-Heptamethyl-3-[2-(trimethoxysilyl)ethyl]trisiloxane

• Inchi： 1S/C12H34O5Si4/c1-13-21(14-2,15-3)12-11-20(10,16-18(4,5)6)17-19(7,8)9/h11-12H2,1-10H3
• InChI Key： ZRYKAXRSTLNPRX-UHFFFAOYSA-N
• SMILES： [Si](C)(CC[Si](OC)(OC)OC)(O[Si](C)(C)C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 370.14832
• Monoisotopic Mass: 370.14833032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.15
• LogP: 3.63950